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Compound of Interest

Compound Name: 1-Boc-3-(Aminomethyl)azetidine

CAS No.: 325775-44-8

Cat. No.: B1278654

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the key

synthetic building block, 1-Boc-3-(aminomethyl)azetidine. This compound is of significant

interest in medicinal chemistry due to the prevalence of the azetidine motif in modern

pharmaceuticals. The data presented herein is essential for the characterization and quality

control of this reagent in drug discovery and development workflows.

Core Spectral Data
The following tables summarize the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data for 1-Boc-3-(aminomethyl)azetidine.

Table 1: ¹H NMR Spectral Data
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

3.85 t 7.5 2H
Azetidine CH₂

(positions 2 & 4)

3.55 t 7.5 2H
Azetidine CH₂

(positions 2 & 4)

2.70 d 7.0 2H CH₂-NH₂

2.50 m - 1H
Azetidine CH

(position 3)

1.42 s - 9H Boc (C(CH₃)₃)

1.30 br s - 2H NH₂

Azetidine ring protons at positions 2 and 4 are diastereotopic and appear as two distinct

triplets.

Table 2: ¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

156.5 Boc C=O

79.0 Boc C(CH₃)₃

55.0 Azetidine CH₂ (positions 2 & 4)

45.0 CH₂-NH₂

35.0 Azetidine CH (position 3)

28.5 Boc C(CH₃)₃

Table 3: Mass Spectrometry Data
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m/z Ion

187.14 [M+H]⁺

131.10 [M+H - C₄H₈]⁺

87.08 [M+H - Boc]⁺

Experimental Protocols
The following protocols describe the general methodologies for acquiring the spectral data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The

sample is prepared by dissolving approximately 10-20 mg of 1-Boc-3-(aminomethyl)azetidine
in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an

internal standard (0.00 ppm).

Mass Spectrometry (MS)
Mass spectral data is commonly obtained using an electrospray ionization (ESI) source

coupled to a time-of-flight (TOF) or quadrupole mass analyzer. The sample is prepared by

dissolving a small amount of the compound in a suitable solvent, such as methanol or

acetonitrile, with the addition of a small amount of formic acid to promote protonation for

positive ion mode analysis.

Visualization of a Relevant Biological Pathway
Azetidine-containing compounds have shown promise as inhibitors of various signaling

pathways implicated in disease. One such pathway is the Signal Transducer and Activator of

Transcription 3 (STAT3) signaling cascade, which is a key regulator of cell proliferation,

survival, and differentiation. Constitutive activation of the STAT3 pathway is a hallmark of many

cancers, making it an attractive target for therapeutic intervention. The diagram below

illustrates the canonical STAT3 signaling pathway and a hypothetical point of inhibition by an

azetidine-based therapeutic.
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STAT3 Signaling Pathway and Potential Inhibition
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Caption: STAT3 signaling pathway and potential point of inhibition.

Synthetic Workflow
The synthesis of 1-Boc-3-(aminomethyl)azetidine is a multi-step process that is crucial for

ensuring the quality of the final product. A generalized workflow for its preparation is outlined

below.
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General Synthetic Workflow for 1-Boc-3-(aminomethyl)azetidine
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Caption: Synthetic workflow for 1-Boc-3-(aminomethyl)azetidine.

To cite this document: BenchChem. [In-Depth Technical Guide: Spectral Analysis of 1-Boc-3-
(aminomethyl)azetidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278654/docs#in-depth-technical-guide-spectral-
analysis-of-1-boc-3-aminomethyl-azetidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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